Cas no 3002-22-0 (Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester)

3002-22-0 structure
Product name:Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester
Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester
- 2-[bis(2-octadecanoyloxyethyl)amino]ethyl octadecanoate
- nitrilotriethane-1,2-diyl tristearate
- TRIS(Β-STEARATOETHYL)AMINE
- EINECS 221-092-0
- Octadecanoic acid,nitrilotri-2,1-ethanediyl ester
- Stearic acid,triester with 2,2',2''-nitrilotriethanol
- Triethanolamine tristearate
- Octadecanoic acid, nitrilotri-2,1-ethanediyl ester
- TRIS(.BETA.-STEARATOETHYL)AMINE [HSDB]
- NS00047433
- HSDB 5910
- Stearic acid, triester with 2,2',2''-nitrilotriethanol
- SCHEMBL17401271
- Octadecanoic acid, 1,1',1''-(nitrilotri-2,1-ethanediyl) ester
- HOM72YRP1F
- UNII-HOM72YRP1F
- Q27280032
- 3002-22-0
- TRIS(BETA-STEARATOETHYL)AMINE
- DTXSID201014620
-
- Inchi: InChI=1S/C60H117NO6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-58(62)65-55-52-61(53-56-66-59(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)54-57-67-60(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-57H2,1-3H3
- InChI Key: UJMACCGITUHEGE-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCC(OCCN(CCOC(CCCCCCCCCCCCCCCCC)=O)CCOC(CCCCCCCCCCCCCCCCC)=O)=O
Computed Properties
- Exact Mass: 947.88800
- Monoisotopic Mass: 947.88809045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 67
- Rotatable Bond Count: 60
- Complexity: 881
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.1Ų
- XLogP3: 25.2
Experimental Properties
- PSA: 82.14000
- LogP: 18.70250
Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester Related Literature
-
Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
-
Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
-
Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
3002-22-0 (Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester) Related Products
- 2494-56-6(Butyrylcholine iodide)
- 10369-83-2(2-Diethylaminoethyl Hexanoate)
- 1261613-44-8(2'-Bromo-2,5'-dichloropropiophenone)
- 862976-10-1(6-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine)
- 1784502-56-2(1-[2-(1h-1,2,4-Triazol-1-yl)ethyl]cyclopropan-1-amine)
- 96546-77-9(1H-Indole, 5-bromo-1-[(4-methylphenyl)sulfonyl]-)
- 2034619-49-1(N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide)
- 1955474-28-8((2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis)
- 69207-52-9(Methyl Palmoxirate)
- 1805538-65-1(2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
